2-[Methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid

• IUPAC Name: 2-[methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid
• InChI: InChI=1S/C8H17NO4S/c1-7(2)14(12,13)5-4-9(3)6-8(10)11/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key: CEOPVURYTRXTGB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)S(=O)(=O)CCN(C)CC(=O)O
• Molecular Formula: C8H17NO4S
• Molecular Weight: 223.29 g/mol

Description

2-[Methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid, also known as Taurine, is an amino sulfonic acid that is widely distributed in animal tissues. It is a non-proteinogenic amino acid that was first isolated from ox bile in 1827. Taurine plays a vital role in various physiological processes, including the modulation of neurotransmitters, osmoregulation, and antioxidant defense.

Mechanism of Action

2-[Methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid acts as an osmolyte, regulating cell volume and protecting cells from osmotic stress. It also acts as a modulator of neurotransmitters, including GABA and glutamate, which are involved in various physiological processes such as sleep, anxiety, and pain. This compound also has antioxidant properties, protecting cells from oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects on the body. It has been shown to improve insulin sensitivity, reduce inflammation, and regulate blood pressure. This compound also plays a role in the development and function of the central nervous system and has been shown to have a neuroprotective effect.

Advantages and Limitations for Lab Experiments

2-[Methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid has several advantages for lab experiments. It is readily available and easy to obtain, making it a cost-effective research tool. This compound is also non-toxic and has a low risk of adverse effects. However, one limitation of using taurine in lab experiments is that it is a non-proteinogenic amino acid, and its effects may not be representative of other amino acids.

Future Directions

There are several future directions for research on taurine. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Another area of interest is its role in sports nutrition and its potential use as an ergogenic aid. Further research is also needed to determine the optimal dose and duration of taurine supplementation in various populations.

Synthesis Methods

2-[Methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid can be synthesized in the body from cysteine through the cysteine sulfinic acid pathway. However, it can also be obtained from the diet, primarily from animal-based foods such as meat, fish, and dairy products. This compound can also be synthesized chemically through the reaction of isethionic acid with ammonia and methyl mercaptan.

Scientific Research Applications

2-[Methyl(2-propan-2-ylsulfonylethyl)amino]acetic acid has been extensively studied for its potential therapeutic effects in various diseases. It has been shown to have a protective effect against cardiovascular diseases, diabetes, and neurodegenerative disorders. This compound has also been studied for its potential use in sports nutrition, as it has been shown to improve exercise performance and reduce muscle damage.